Cas no 211100-24-2 (7-[(1R,2R,3R,5S)-3,5-dihydroxy-2-(3-hydroxyocta-1,5-dienyl)cyclopentyl]hept-5-enoic acid)

7-[(1R,2R,3R,5S)-3,5-dihydroxy-2-(3-hydroxyocta-1,5-dienyl)cyclopentyl]hept-5-enoic acid is a structurally complex prostaglandin analog characterized by its cyclopentyl core and multiple hydroxyl and unsaturated side chains. This compound exhibits high stereochemical specificity, with defined (R) and (S) configurations at key positions, ensuring precise biological interactions. Its polyunsaturated hydrocarbon chain and functional groups contribute to potential reactivity in biochemical pathways, particularly in lipid signaling. The presence of hydroxyl groups enhances solubility in polar solvents, while the conjugated diene system may confer stability or reactivity under specific conditions. This molecule is of interest for research in prostaglandin-related physiological processes due to its structural resemblance to natural eicosanoids.

7-[(1R,2R,3R,5S)-3,5-dihydroxy-2-(3-hydroxyocta-1,5-dienyl)cyclopentyl]hept-5-enoic acid structure

211100-24-2 structure

Product Name:7-[(1R,2R,3R,5S)-3,5-dihydroxy-2-(3-hydroxyocta-1,5-dienyl)cyclopentyl]hept-5-enoic acid

CAS No:211100-24-2

MF:C₂₀H₃₂O₅

MW:352.465086936951

CID:4457537

PubChem ID:54295349

Update Time:2025-06-06

7-[(1R,2R,3R,5S)-3,5-dihydroxy-2-(3-hydroxyocta-1,5-dienyl)cyclopentyl]hept-5-enoic acid Chemical and Physical Properties

Names and Identifiers

- 7-[(1R,2R,3R,5S)-3,5-dihydroxy-2-(3-hydroxyocta-1,5-dienyl)cyclopentyl]hept-5-enoic acid
- 17-trans Prostaglandin F3α
- SAKGBZWJAIABSY-XYJRQBLTSA-N
- Prosta-5,13,17-trien-1-oic acid, 9,11,15-trihydroxy-, (5Z,9α,11α,13E,15S,17E)- (9CI)
- PD021065
- SR-01000946869
- HY-129764A
- (17E)-Prostaglandin F3
- Prosta-5,13,17-trien-1-oic acid, 9,11,15-trihydroxy-, (5Z,9alpha,11alpha,13E,15S,17E)- (9CI)
- 17-trans Prostaglandin F3alpha
- A
- 211100-24-2
- 17-trans PGF3alpha
- SR-01000946869-1
- (Z)-7-[(1R,2R,3R,5S)-3,5-dihydroxy-2-[(1E,3S,5E)-3-hydroxyocta-1,5-dienyl]cyclopentyl]hept-5-enoic acid
- CS-0138453
- 9alpha,11alpha-15S-Trihydroxy-prosta-5Z-13E,17E-trien-1-oic acid
- Inchi： 1S/C20H32O5/c1-2-3-6-9-15(21)12-13-17-16(18(22)14-19(17)23)10-7-4-5-8-11-20(24)25/h3-4,6-7,12-13,15-19,21-23H,2,5,8-11,14H2,1H3,(H,24,25)/b6-3+,7-4-,13-12+/t15-,16+,17+,18-,19+/m0/s1
- InChI Key： SAKGBZWJAIABSY-XYJRQBLTSA-N
- SMILES： O[C@H]1C[C@H]([C@H](/C=C/[C@H](C/C=C/CC)O)[C@H]1C/C=C\CCCC(=O)O)O

Computed Properties

Exact Mass: 352.22497412g/mol
Monoisotopic Mass: 352.22497412g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 25
Rotatable Bond Count: 11
Complexity: 469
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 3
XLogP3: 2.2
Topological Polar Surface Area: 98Å²

7-[(1R,2R,3R,5S)-3,5-dihydroxy-2-(3-hydroxyocta-1,5-dienyl)cyclopentyl]hept-5-enoic acid Pricemore >>

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